2-Methoxy-6-pentadecylbenzoic acid

• CAS No.: 38449-25-1
• Molecular Formula: C23H38O3
• Molecular Weight: 362.5 g/mol
• IUPAC Name: 2-methoxy-6-pentadecylbenzoic acid
• InChI: InChI=1S/C23H38O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-17-20-18-16-19-21(26-2)22(20)23(24)25/h16,18-19H,3-15,17H2,1-2H3,(H,24,25)
• InChI Key: AFDSGPNKWBGVCV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCC1=C(C(=CC=C1)OC)C(=O)O

Description

2-Methoxy-6-pentadecylbenzoic acid is a useful research compound. Its molecular formula is C23H38O3 and its molecular weight is 362.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a stirred solution of Methyl 2-methoxy-6-pentadecylbenzoate (10 g, 240 mmol) in dimethyl sulfoxide (40 mL) was added potassium tert-butoxide (10 g, 890 mmol) in portions. The solution was heated to 70° C. on a water bath for 2 h, and the progress of the reaction was monitored by TLC using a hexane-ethyl acetate (8:2) solvent system. The reaction mass was cooled to 10° C., poured into ice water, and then acidified with 5% dilute hydrochloric acid. The precipitated solid was filtered and washed thoroughly with distilled water, and the crude mass was recrystallized in hexane (50 mL) to yield an off-white solid of 2-Methoxy-6-pentadecylbenzoic Acid (7.6 g, 80%).